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Compound of Interest

Compound Name: 5-(4-Fluorophenyl)isoxazole

Cat. No.: B145027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for 5-(4-
Fluorophenyl)isoxazole (CAS 138716-37-7). Adherence to these procedures is critical for

ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)
When handling 5-(4-Fluorophenyl)isoxazole, a comprehensive PPE strategy is required to

prevent skin contact, eye exposure, and inhalation. The following table summarizes the

necessary protective equipment.
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PPE Category Specification

Eye/Face Protection
Chemical safety goggles or a face shield are

mandatory to protect against splashes.

Skin Protection
A lab coat or chemical-resistant apron should be

worn.[1] Closed-toe shoes are required.[1]

Hand Protection
Chemical-resistant gloves, such as nitrile

rubber, are essential.[1]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1]

If ventilation is inadequate, a NIOSH-approved

respirator with organic vapor cartridges is

necessary.[1]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of 5-(4-
Fluorophenyl)isoxazole and ensure a safe laboratory environment.

Handling:

Always handle this compound within a chemical fume hood to minimize inhalation of

vapors.[1]

Avoid direct contact with skin, eyes, and clothing.

Use appropriate tools for transfers to prevent spills.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes.[2] Seek medical attention if

irritation develops.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open.[2] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Disposal Plan
The disposal of 5-(4-Fluorophenyl)isoxazole and its waste must be handled with care to

prevent environmental contamination. As a halogenated aromatic compound, it should be

treated as hazardous waste.[1]

Waste Segregation: Halogenated organic waste must be collected in a separate, designated,

and clearly labeled waste container.[1]

Container Labeling: The waste container must be labeled as "Hazardous Waste" and include

the full chemical name.[1]

Disposal Procedure: Follow your institution's specific hazardous waste disposal protocols. All

waste, including contaminated consumables and rinsate from cleaning glassware, should be

collected in the designated halogenated waste container.[1]
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Safe Handling Workflow
The following diagram illustrates the standard operational workflow for the safe handling and

disposal of 5-(4-Fluorophenyl)isoxazole.
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Caption: Workflow for handling 5-(4-Fluorophenyl)isoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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